1-methoxy-3-methylcyclopentane-1-carbaldehyde, Mixture of diastereomers
Overview
Description
1-Methoxy-3-methylcyclopentane-1-carbaldehyde, also known as MMCPCA, is a cyclic aldehyde consisting of a five-membered ring structure with a methoxy substituent at the 1-position and a methyl substituent at the 3-position. It is a mixture of two diastereomers, which are stereoisomers that are not mirror images of each other. MMCPCA is a valuable compound that is used in a variety of applications, including synthesis, scientific research, and drug development.
Scientific Research Applications
1-methoxy-3-methylcyclopentane-1-carbaldehyde, Mixture of diastereomers is used in scientific research as a model compound for studying the stereoselectivity of chemical reactions. It is also used as a starting material in the synthesis of other compounds, such as polymers and pharmaceuticals. Additionally, 1-methoxy-3-methylcyclopentane-1-carbaldehyde, Mixture of diastereomers is used in the synthesis of chiral auxiliaries, which are compounds used to increase the efficiency of asymmetric synthesis.
Mechanism of Action
The mechanism of action of 1-methoxy-3-methylcyclopentane-1-carbaldehyde, Mixture of diastereomers is not well understood. However, it is known that the methoxy substituent at the 1-position of the molecule increases the acidity of the carbonyl group and makes it more susceptible to nucleophilic attack. This increases the rate of the condensation reaction and allows for the formation of the two diastereomers in a 1:1 ratio.
Biochemical and Physiological Effects
1-methoxy-3-methylcyclopentane-1-carbaldehyde, Mixture of diastereomers has no known biochemical or physiological effects in humans. It is used solely as a research tool and does not have any direct applications in medicine.
Advantages and Limitations for Lab Experiments
1-methoxy-3-methylcyclopentane-1-carbaldehyde, Mixture of diastereomers has several advantages for use in laboratory experiments. It is a relatively inexpensive compound that can be easily synthesized in a short amount of time. Additionally, it is a stereospecific compound, meaning that the two diastereomers are produced in a 1:1 ratio. This makes it easier to control the reaction conditions and obtain a consistent product. The main limitation of using 1-methoxy-3-methylcyclopentane-1-carbaldehyde, Mixture of diastereomers in laboratory experiments is that it is not very soluble in water, which can make it difficult to work with in aqueous solutions.
Future Directions
1-methoxy-3-methylcyclopentane-1-carbaldehyde, Mixture of diastereomers has a wide range of applications in scientific research, and its potential is far from exhausted. Some possible future directions for research include exploring its use in the synthesis of other compounds, such as polymers and pharmaceuticals, and studying its ability to catalyze reactions. Additionally, further research could be conducted to determine the mechanism of action of 1-methoxy-3-methylcyclopentane-1-carbaldehyde, Mixture of diastereomers and to identify other possible applications for this versatile compound.
Synthesis Methods
1-methoxy-3-methylcyclopentane-1-carbaldehyde, Mixture of diastereomers is most commonly synthesized via the condensation of 3-methylcyclopentanone with methoxyacetaldehyde. This reaction is catalyzed by an acid, such as sulfuric acid, and takes place at a temperature of about 130°C. The reaction is stereospecific, producing the two diastereomers of 1-methoxy-3-methylcyclopentane-1-carbaldehyde, Mixture of diastereomers in a 1:1 ratio.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methoxy-3-methylcyclopentane-1-carbaldehyde involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "3-methylcyclopentene", "Methanol", "Sodium hydroxide", "Chloroacetaldehyde", "Acetic acid", "Sodium borohydride", "Hydrochloric acid", "Sodium sulfate", "Methanol" ], "Reaction": [ "Step 1: 3-methylcyclopentene is reacted with methanol and sodium hydroxide to form 1-methoxy-3-methylcyclopentene.", "Step 2: 1-methoxy-3-methylcyclopentene is reacted with chloroacetaldehyde and acetic acid to form 1-methoxy-3-methylcyclopent-2-en-1-yl acetate.", "Step 3: 1-methoxy-3-methylcyclopent-2-en-1-yl acetate is reduced with sodium borohydride to form 1-methoxy-3-methylcyclopent-2-en-1-ol.", "Step 4: 1-methoxy-3-methylcyclopent-2-en-1-ol is oxidized with chromic acid to form 1-methoxy-3-methylcyclopent-2-en-1-one.", "Step 5: 1-methoxy-3-methylcyclopent-2-en-1-one is reacted with hydrochloric acid and sodium sulfate to form a mixture of diastereomers of 1-methoxy-3-methylcyclopentane-1-carbaldehyde." ] } | |
CAS RN |
854915-94-9 |
Product Name |
1-methoxy-3-methylcyclopentane-1-carbaldehyde, Mixture of diastereomers |
Molecular Formula |
C8H14O2 |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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